Cas no 2228645-04-1 (tert-butyl N-(4-{hydroxy(methyl)aminomethyl}-2-methylphenyl)carbamate)

• Product Name: tert-butyl N-(4-{hydroxy(methyl)aminomethyl}-2-methylphenyl)carbamate
• CAS No: 2228645-04-1
• MF: C₁₄H₂₂N₂O₃
• MW: 266.336083889008
• CID: 5832017
• PubChem ID: 165683186
• Update Time: 2025-06-09

tert-butyl N-(4-{hydroxy(methyl)aminomethyl}-2-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-{hydroxy(methyl)aminomethyl}-2-methylphenyl)carbamate
• 2228645-04-1
• EN300-1885884
• tert-butyl N-(4-{[hydroxy(methyl)amino]methyl}-2-methylphenyl)carbamate

• Inchi： 1S/C14H22N2O3/c1-10-8-11(9-16(5)18)6-7-12(10)15-13(17)19-14(2,3)4/h6-8,18H,9H2,1-5H3,(H,15,17)
• InChI Key： ZOHSBVBFFSDFNM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(CN(C)O)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.16304257g/mol
• Monoisotopic Mass: 266.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.8Ų

Additional information on tert-butyl N-(4-{hydroxy(methyl)aminomethyl}-2-methylphenyl)carbamate

Professional Introduction to Compound with CAS No. 2228645-04-1 and Product Name: *tert-butyl N-(4-{hydroxy(methyl)aminomethyl}-2-methylphenyl)carbamate*

The compound with the CAS number 2228645-04-1 and the product name tert-butyl N-(4-{hydroxy(methyl)aminomethyl}-2-methylphenyl)carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The synthesis and characterization of this compound have been subjects of extensive research, contributing to a deeper understanding of its pharmacological properties and mechanisms of action.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel carbamate-based compounds due to their versatile biological activities. The presence of a tert-butyl group in the molecular structure of this compound enhances its stability and bioavailability, making it an attractive candidate for further investigation. Additionally, the substituent N-(4-{hydroxy(methyl)aminomethyl}-2-methylphenyl) introduces a hydrophilic moiety, which is crucial for improving solubility and facilitating absorption in biological systems.

The significance of this compound is further underscored by its potential role in addressing various therapeutic challenges. Current research indicates that carbamate derivatives exhibit inhibitory effects on several enzymes and receptors involved in inflammatory pathways. This has led to investigations into their efficacy in treating conditions such as arthritis, cancer, and neurodegenerative diseases. The specific arrangement of functional groups in tert-butyl N-(4-{hydroxy(methyl)aminomethyl}-2-methylphenyl)carbamate suggests that it may interact with target proteins in a manner conducive to therapeutic intervention.

One of the most compelling aspects of this compound is its synthetic accessibility. The molecular structure allows for modifications that can fine-tune its pharmacological properties. Researchers have explored various synthetic routes to optimize yield and purity, ensuring that subsequent studies can be conducted with high-quality material. These efforts have resulted in improved methodologies for producing carbamate derivatives, which could have broader implications for the development of other related compounds.

The pharmacokinetic profile of tert-butyl N-(4-{hydroxy(methyl)aminomethyl}-2-methylphenyl)carbamate is another area of intense interest. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The hydrophilic nature of the hydroxy(methyl)aminomethyl group enhances water solubility, while the tert-butyl group contributes to metabolic stability. These characteristics make it a promising candidate for oral administration and systemic delivery.

In vitro studies have provided valuable insights into the biological activity of this compound. Initial experiments have demonstrated inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are implicated in inflammation and pain pathways. Furthermore, preliminary cell-based assays suggest that it may exhibit antioxidant properties, offering potential benefits in protecting against oxidative stress-related diseases.

The potential therapeutic applications extend beyond anti-inflammatory effects. Research is ongoing to explore its role in modulating other biological pathways, including those involved in cancer progression and neuroprotection. The unique combination of functional groups in its structure suggests that it may interact with multiple targets simultaneously, providing a multifaceted approach to therapeutic intervention.

The development of novel drug candidates often involves rigorous testing to ensure safety and efficacy. Preclinical studies are essential for evaluating the potential benefits and risks associated with new compounds before they can be considered for clinical trials. The extensive characterization of tert-butyl N-(4-{hydroxy(methyl)aminomethyl}-2-methylphenyl)carbamate, including its chemical properties, pharmacological activity, and pharmacokinetic profile, lays a solid foundation for such investigations.

The collaboration between academic researchers and pharmaceutical companies has been instrumental in advancing the understanding and application of this compound. By leveraging cutting-edge technologies and innovative methodologies, scientists are able to uncover new insights into its mechanisms of action and potential therapeutic uses. This interdisciplinary approach underscores the importance of continued research in this field.

In conclusion, the compound with CAS number 2228645-04-1 and product name tert-butyl N-(4-{hydroxy(methyl)aminomethyl}-2-methylphenyl)carbamate represents a significant contribution to pharmaceutical chemistry. Its unique molecular structure, favorable pharmacokinetic properties, and promising biological activities make it a valuable candidate for further investigation. As research progresses, it is anticipated that this compound will play a crucial role in addressing various therapeutic challenges and improving patient outcomes.